Cas no 859034-00-7 (methyl 4-hydroxy-3-(propan-2-yl)benzoate)

• Product Name: methyl 4-hydroxy-3-(propan-2-yl)benzoate
• CAS No: 859034-00-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD24718116
• CID: 5331526
• PubChem ID: 13724147
• Update Time: 2025-10-16

methyl 4-hydroxy-3-(propan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• methyl 4-hydroxy-3-(propan-2-yl)benzoate

• MDL： MFCD24718116
• Inchi： 1S/C11H14O3/c1-7(2)9-6-8(11(13)14-3)4-5-10(9)12/h4-7,12H,1-3H3
• InChI Key： DHFMWYPCXCGJLR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)C(C)C)O)(=O)OC

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 301.4±30.0 °C(Predicted)
• pka: 8.88±0.18(Predicted)

Additional information on methyl 4-hydroxy-3-(propan-2-yl)benzoate

Professional Introduction to Methyl 4-Hydroxy-3-(propan-2-yl)benzoate (CAS No. 859034-00-7)

Methyl 4-hydroxy-3-(propan-2-yl)benzoate, identified by its Chemical Abstracts Service (CAS) number 859034-00-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative of benzoic acid exhibits a unique structural framework that has garnered attention for its potential applications in various scientific domains, particularly in the development of bioactive molecules and natural product analogs.

The molecular structure of methyl 4-hydroxy-3-(propan-2-yl)benzoate consists of a benzoate core substituted with both a hydroxyl group at the 4-position and an isopropyl group at the 3-position. This bifunctional arrangement imparts distinct chemical properties, making it a versatile scaffold for further functionalization. The presence of the hydroxyl group enhances its reactivity, allowing for various chemical modifications such as esterification, etherification, or oxidation, which are crucial in synthetic organic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoate derivatives. The hydroxyl group in methyl 4-hydroxy-3-(propan-2-yl)benzoate serves as a potential site for interaction with biological targets, including enzymes and receptors. This has led to several studies investigating its potential role in modulating biological pathways. For instance, research has suggested that compounds with similar structural motifs may exhibit anti-inflammatory, antioxidant, or antimicrobial activities, although further clinical validation is necessary.

The isopropyl group at the 3-position adds another layer of complexity to the compound's behavior. This side chain can influence solubility, metabolic stability, and overall bioavailability, making it an important consideration in drug design. The combination of these functional groups makes methyl 4-hydroxy-3-(propan-2-yl)benzoate a valuable intermediate in the synthesis of more complex molecules. Its utility has been demonstrated in the preparation of natural product analogs, where structural modifications are often required to improve potency or selectivity.

One of the most compelling aspects of methyl 4-hydroxy-3-(propan-2-yl)benzoate is its potential as a building block for drug discovery. The benzoate core is a well-known pharmacophore found in numerous therapeutic agents, and its derivatives have been extensively studied for their pharmacological effects. The hydroxyl and isopropyl substituents provide additional opportunities for fine-tuning the compound's properties to meet specific therapeutic needs. This flexibility has attracted the attention of medicinal chemists who are constantly seeking novel scaffolds to develop next-generation drugs.

The synthesis of methyl 4-hydroxy-3-(propan-2-yl)benzoate can be achieved through various chemical pathways, including esterification reactions and Grignard additions. These synthetic routes have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications. Advanced techniques such as catalytic hydrogenation and protecting group strategies have also been employed to enhance the efficiency of the synthesis process.

In addition to its synthetic significance, methyl 4-hydroxy-3-(propan-2-yl)benzoate has found applications in materials science and industrial chemistry. Its unique physical properties make it suitable for use as an intermediate in the production of specialty chemicals and polymers. The compound's ability to undergo selective reactions allows for the creation of complex molecular architectures that are otherwise difficult to achieve.

The growing body of research on benzoate derivatives underscores their importance in modern chemistry. As our understanding of biological systems continues to expand, so does the demand for innovative molecules with tailored properties. Methyl 4-hydroxy-3-(propan-2-yl)benzoate, with its versatile structure and functional groups, is poised to play a significant role in this ongoing scientific endeavor.

In conclusion, methyl 4-hydroxy-3-(propan-2-yl)benzoate (CAS No. 859034-00-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in pharmaceuticals, materials science, and industrial chemistry. As new methodologies and applications emerge, this compound will undoubtedly continue to be a subject of intense study and innovation.